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Compound of Interest |

4-(2-Bromo-5-
Compound Name:
methoxybenzyl)morpholine

CAS No.: 1394291-49-6

Cat. No.: B1466596

Get Quote

This guide provides a comprehensive technical overview of a substituted morpholine derivative
of interest in medicinal chemistry and drug discovery. The initial query for "4-(2-Bromo-5-
methoxybenzyl)morpholine" highlights a common challenge in chemical research: the
existence of closely related isomers and the varying availability of scientific data for each. While
information on 4-(2-Bromo-5-methoxybenzyl)morpholine is not extensively documented in
readily accessible literature, its structural isomer, 4-(5-Bromo-2-methoxybenzyl)morpholine, is
commercially available and better characterized.

This document will therefore focus on the synthesis, properties, and potential applications of 4-
(5-Bromo-2-methoxybenzyl)morpholine (CAS Number: 7016-14-0).[1][2] In the spirit of
comprehensive scientific guidance, we will also present a validated synthetic route for the key
precursor of the originally requested isomer, 2-Bromo-5-methoxybenzaldehyde, to empower
researchers in their exploration of this related chemical space. The methodologies described
herein are grounded in established chemical principles, providing a robust framework for the
synthesis and study of these compounds.
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Physicochemical Properties of 4-(5-Bromo-2-
methoxybenzyl)morpholine

A thorough understanding of a compound's physicochemical properties is fundamental to its
application in research and development. The key properties of 4-(5-Bromo-2-
methoxybenzyl)morpholine are summarized in the table below.

Property Value Source
CAS Number 7016-14-0 [1][2]
Molecular Formula C12H16BrNO:2 [11[2]
Molecular Weight 286.16 g/mol [1][2]
Purity >95% [2]
Storage Sealed in dry, 2-8°C [1]
SMILES Code COC1=CC=C(Br)C=C1CN2CC (]
occec2
Hazard Statements H302, H315, H319 [1]

Synthesis Methodology: A Two-Stage Approach

The synthesis of 4-(5-Bromo-2-methoxybenzyl)morpholine is most efficiently achieved through
a two-stage process:

o Synthesis of the Aldehyde Precursor: Preparation of 5-Bromo-2-methoxybenzaldehyde.
» Reductive Amination: Coupling of the aldehyde with morpholine to yield the final product.

This approach offers high yields and a straightforward purification process.

Part 1: Synthesis of the Key Precursor: 5-Bromo-2-
methoxybenzaldehyde
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The precursor, 5-Bromo-2-methoxybenzaldehyde (CAS: 25016-01-7), is a critical starting
material.[3] A reliable method for its synthesis involves the formylation of p-bromoanisole.[4]

Experimental Protocol: Synthesis of 5-Bromo-2-methoxybenzaldehyde

Reaction Setup: In a suitable reaction vessel, dissolve p-bromoanisole (15 g, 0.08 mol) in
350 ml of methylene chloride and cool the solution to 0°C.[4]

o Addition of Titanium Tetrachloride: Add titanium tetrachloride (30 g, 0.16 mol) dropwise to the
cooled solution.[4]

« Addition of Dichloromethyl Methyl Ether: After 10 minutes, add 1,1-dichloromethyl methyl
ether (12.7 g, 0.088 mol) dropwise, maintaining the temperature between 0-10°C.[4]

o Reaction Monitoring: Stir the reaction mixture for 90 minutes at 0-10°C.[4]

e Quenching: Quench the reaction by carefully adding it to an excess of saturated sodium
bicarbonate solution and methylene chloride.[4]

o Extraction and Purification: Separate the organic layer and perform a further extraction of the
aqueous phase with methylene chloride. Combine the organic layers, wash with saturated
sodium chloride, dry over anhydrous magnesium sulfate, filter, and evaporate the solvent in
vacuo to yield the product.[4]
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Synthesis of 5-Bromo-2-methoxybenzaldehyde.

Part 2: Reductive Amination with Morpholine

Reductive amination is a robust and widely used method for forming carbon-nitrogen bonds,
making it ideal for synthesizing the target molecule from the aldehyde precursor.[5] This
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reaction typically proceeds in one pot, where the aldehyde and amine first form a Schiff base
(imine), which is then reduced in situ to the corresponding amine.

Experimental Protocol: Synthesis of 4-(5-Bromo-2-methoxybenzyl)morpholine

e Reaction Setup: To a solution of 5-Bromo-2-methoxybenzaldehyde (1 equivalent) in a
suitable solvent such as methanol or dichloromethane, add morpholine (1.1 equivalents).

o Formation of Imine: Stir the mixture at room temperature for 1-2 hours to facilitate the
formation of the intermediate imine.

¢ Reduction: Cool the reaction mixture to 0°C and add a reducing agent such as sodium
borohydride (NaBHa4) (1.5 equivalents) portion-wise.

e Reaction Completion: Allow the reaction to warm to room temperature and stir for an
additional 3-4 hours or until the reaction is complete as monitored by TLC.

o Work-up and Purification: Quench the reaction by the slow addition of water. Extract the
product with an organic solvent, wash the combined organic layers with brine, dry over
anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product can
then be purified by column chromatography on silica gel.
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Reductive amination of the aldehyde with morpholine.
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A Note on the Synthesis of the Isomeric Precursor:
2-Bromo-5-methoxybenzaldehyde

For researchers interested in the originally specified isomer, 4-(2-Bromo-5-
methoxybenzyl)morpholine, the key precursor is 2-Bromo-5-methoxybenzaldehyde. A
documented synthesis for this compound starts from m-anisaldehyde.[6] The procedure is
analogous to the one described for the 5-bromo isomer, involving bromination of the starting
aldehyde.[6]

The Role of the Morpholine Moiety in Drug
Discovery

The morpholine ring is a privileged scaffold in medicinal chemistry, particularly for drugs
targeting the central nervous system (CNS).[7][8] Its unique physicochemical properties,
including a weakly basic nitrogen atom and the presence of an oxygen atom, provide a
favorable balance of hydrophilicity and lipophilicity.[9] This balance is crucial for enhancing
blood-brain barrier permeability, a key requirement for CNS-active compounds.[9]

Morpholine-containing compounds are utilized in drug design to:

» Enhance Potency: The morpholine ring can participate in crucial molecular interactions with
biological targets.[7][8]

e Act as a Scaffold: It can correctly orient other functional groups of the molecule for optimal
binding.[7][8]

e Modulate Pharmacokinetic Properties: The presence of the morpholine can improve solubility
and metabolic stability.[7][8]

Given these properties, 4-(5-Bromo-2-methoxybenzyl)morpholine and its isomer are of
significant interest for screening in various CNS-related assays, including those for
neurodegenerative diseases and psychiatric disorders. The brominated methoxybenzyl group
provides a lipophilic component that can be further functionalized to explore structure-activity
relationships.
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Conceptual role of the morpholine scaffold in CNS drug design.

Conclusion

This technical guide provides a detailed and practical framework for the synthesis and
understanding of 4-(5-Bromo-2-methoxybenzyl)morpholine. By elucidating the synthetic
pathways for this compound and its key precursors, including the less-documented isomer, this
document serves as a valuable resource for researchers in organic synthesis and medicinal
chemistry. The established importance of the morpholine scaffold in CNS drug discovery
underscores the potential of these brominated methoxybenzyl morpholine derivatives as
promising candidates for further investigation in the quest for novel therapeutics.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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